1-[3-(Methylsulfonyl)phenyl]cyclopentanamine

Specification

• Molecular Formula: C12H17NO2S
• Molecular Weight: 239.34 g/mol
• IUPAC Name: 1-(3-methylsulfonylphenyl)cyclopentan-1-amine
• Standard InChI: InChI=1S/C12H17NO2S/c1-16(14,15)11-6-4-5-10(9-11)12(13)7-2-3-8-12/h4-6,9H,2-3,7-8,13H2,1H3
• Standard InChI Key: XHBCUKUGPJDLMC-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=CC=CC(=C1)C2(CCCC2)N

Introduction

1-[3-(Methylsulfonyl)phenyl]cyclopentanamine is an organic compound characterized by a cyclopentanamine structure attached to a phenyl ring, which bears a methylsulfonyl group. This compound is of interest in various fields, including medicinal chemistry and organic synthesis, due to its unique chemical properties. The molecular formula of this compound is often reported as C11H15NO2S, although some sources may list it as C12H17NO2S, which might reflect variations in reported molecular weight or structure interpretation.

Synthesis Methods

The synthesis of 1-[3-(Methylsulfonyl)phenyl]cyclopentanamine typically involves multiple steps, leveraging established synthetic pathways in organic chemistry. These methods require careful control of reaction conditions to optimize yield and selectivity. While specific synthesis routes are not detailed in available literature, they generally involve the formation of the cyclopentanamine structure and subsequent attachment of the phenyl ring with the methylsulfonyl group.

Comparison with Similar Compounds

1-[3-(Methylsulfonyl)phenyl]cyclopentanamine can be compared with other compounds that differ in their functional groups or ring structures. For example:

Compound	Structure	Key Differences
1-[3-(Trifluoromethyl)phenyl]cyclopentanamine	Contains trifluoromethyl instead of methylsulfonyl	Different electronic properties affecting reactivity
1-[4-(Methylsulfonyl)phenyl]cyclohexanamine	Has a cyclohexane ring instead of cyclopentane	Affects steric hindrance and potential applications
N-{1-[4-(methylsulfonyl)phenyl]propyl}cyclopentanamine	Propyl group instead of phenyl	Changes hydrophobicity and potential interactions